N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-3,3-diphenylpropanamide

• IUPAC Name: N-[1-(1,3-dimethyl-2,4-dioxopyrimidin-5-yl)piperidin-4-yl]-3,3-diphenylpropanamide
• InChI: InChI=1S/C26H30N4O3/c1-28-18-23(25(32)29(2)26(28)33)30-15-13-21(14-16-30)27-24(31)17-22(19-9-5-3-6-10-19)20-11-7-4-8-12-20/h3-12,18,21-22H,13-17H2,1-2H3,(H,27,31)
• InChI Key: ZERIYNGDCVKPME-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)N(C1=O)C)N2CCC(CC2)NC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C26H30N4O3
• Molecular Weight: 446.5 g/mol

Description

The compound is a complex organic molecule that includes a piperidine ring and a pyrimidine ring, both of which are common structures in many pharmaceuticals. The presence of these structures suggests that this compound could potentially have biological activity, although specific details would depend on the exact configuration and the presence of other functional groups.

Molecular Structure Analysis

The molecular structure analysis of such a compound would typically involve techniques like NMR spectroscopy, X-ray crystallography, and mass spectrometry. These techniques can provide detailed information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the piperidine and pyrimidine rings, as well as the specific functional groups attached to these rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by factors like its molecular structure and the specific functional groups present.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many drugs that contain piperidine or pyrimidine rings act by interacting with specific receptors or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its toxicity, reactivity, and potential for bioaccumulation. These properties can often be predicted based on the compound’s structure and known properties of similar compounds.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activity. This could include in vitro and in vivo studies to determine its mechanism of action and potential therapeutic applications.